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Compound of Interest

Compound Name: Btgbt

Cat. No.: B169727

This document provides immediate safety and logistical information for the proper handling and
disposal of BTQBT (Bis(1,2,5-thiadiazolo)-p-quinobis(1,3-dithiole)). The following procedures
are designed to ensure the safety of researchers, scientists, and drug development
professionals in a laboratory setting.

Chemical Identification and Properties

A Safety Data Sheet (SDS) from TCI America provides key information for BTQBT (purified by
sublimation)[1].
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Property Value

4,8-Bis(1,3-dithiol-2-ylidene)-4H,8H-benzo[1,2-
c:4,5-c'bis[1][2]thiadiazole

Chemical Name

CAS Number 135704-54-0[1]

Molecular Formula C12H4N4S6[1]

Molecular Weight 396.55[1]

Appearance Solid

Stability Stable under proper conditions[1]
Incompatible Materials Oxidizing agents[1]

Carbon dioxide, Carbon monoxide, Nitrogen

Hazardous Decomposition Products ) )
oxides (NOx), Sulfur oxides[1]

This data is derived from the Safety Data Sheet for BTQBT (purified by sublimation) and
should be used as a primary reference for handling and safety procedures.

Disposal Protocol for BTQBT

The disposal of BTQBT must adhere to all federal, state, and local regulations. The waste
generator is responsible for ensuring compliance[1]. The following protocol is based on the
manufacturer's safety data sheet.

Objective: To safely dispose of BTQBT waste while minimizing environmental impact and
ensuring regulatory compliance.

Materials:

BTQBT waste (solid or in solution)

Appropriate waste container (clearly labeled)

Combustible solvent (if applicable)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Procedure:

o Waste Segregation and Collection:
o Collect all BTQBT waste in a designated, properly labeled, and sealed container.
o Do not mix with incompatible materials, such as oxidizing agents[1].

» Disposal Options (in order of preference):

o Recycling: If possible, recycle the material back into a chemical process[1]. Consult with
your institution's Environmental Health & Safety (EHS) department to determine if this is a
viable option.

o Incineration:

» The recommended method for disposal is to dissolve or mix the material with a
combustible solvent[1].

= Burn the resulting mixture in a chemical incinerator equipped with an afterburner and
scrubber system[1].

» This procedure must be carried out by authorized personnel at a licensed waste
disposal facility.

e Environmental Protection:
o Under no circumstances should BTQBT be allowed to enter the environment.
o Prevent the product from entering drains, waterways, or the soil[1].

e Container Disposal:

o Dispose of the empty container as unused product, following the same hazardous waste
protocols[1].

e Consult EHS:
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o Always consult with your institution's EHS department for specific guidance and to ensure
compliance with all applicable regulations.

BTQBT Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
BTQBT.
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Caption: Workflow for the proper disposal of BTQBT waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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